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Compound of Interest

1-(2-Amino-4,5-
Compound Name:
dimethoxyphenyl)ethanone

cat. No.: B1268869

For researchers, scientists, and drug development professionals, the procurement of high-
purity analytical standards is a critical first step in ensuring the accuracy and reproducibility of
experimental results. This guide provides a comparative overview of commercially available
analytical standards for 2'-Amino-4',5'-dimethoxyacetophenone, a key intermediate in various
synthetic pathways and a compound of interest for its potential biological activities. We present
a summary of supplier specifications, representative analytical data, and detailed experimental
protocols to aid in the selection and application of this crucial reagent.

Supplier Specifications

A survey of prominent chemical suppliers reveals the availability of 2'-Amino-4',5'-
dimethoxyacetophenone with generally high purity. The following table summarizes the key
specifications from a selection of vendors. Researchers are advised to request lot-specific
Certificates of Analysis for the most accurate information.
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Molecular .
. Molecular . Purity
Supplier CAS Number Weight ( g/mol .
Formula ) Specification
Biosynth 4101-30-8 C10H13NO3 195.22 -
CP Lab Safety 4101-30-8 C10H13NO3 195.22 min 98%
Sigma-Aldrich 4101-30-8 C10H13NOs3 195.22 -
Cenmed 4101-30-8 C10H13NO3 195.22 >98.0%
Fisher Scientific 4101-30-8 C10H13NOs3 195.22 -
Simson Pharma 4101-30-8 C10H13NOs 195.22 -
Santa Cruz
) 4101-30-8 C10H13NOs3 195.22 -
Biotechnology
TCI Chemicals 4101-30-8 C10H13NOs 195.22 >98.0%(GC)(T)
Lab Pro Inc. 4101-30-8 C10H13NOs3 195.22 Min. 98.0 (GC,T)

Representative Analytical Data

While a specific Certificate of Analysis for 2'-Amino-4',5'-dimethoxyacetophenone was not

publicly available at the time of this guide's compilation, the following tables present

representative analytical data based on structurally similar compounds and established

analytical techniques. This information serves as a practical reference for quality control and

characterization.

iah-Perf iquid Cl hy ( |

Parameter

Value

Purity (by area %)

= 98.0%

Retention Time

Dependent on specific method conditions

Wavelength of Detection

~254 nm

Nuclear Magnetic Resonance (NMR) Spectroscopy
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'H NMR (Representative Data)

Chemical Shift ()

Multiplicity Integration Assignment

ppm

~7.1 (example) S 1H Ar-H

~6.4 (example) S 1H Ar-H

~4.5 (example) brs 2H -NHz

3.89 (example) s 3H -OCHs

3.85 (example) s 3H -OCHs

2.50 (example) S 3H -C(O)CHs
13C NMR (Representative Data)

Chemical Shift (8) ppm Assighment

~198 (example) C=0

~155 (example) Ar-C

~145 (example) Ar-C

~115 (example) Ar-C

~110 (example) Ar-C

~100 (example) Ar-C

~98 (example) Ar-C

56.2 (example) -OCHs

55.8 (example) -OCHs

26.5 (example) -C(O)CHs
Mass Spectrometry (MS)
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Parameter Value
Molecular lon [M+H]* ~196.0968 m/z
Major Fragment lons Dependent on ionization technique

Experimental Protocols

The following are detailed methodologies for key analytical techniques that can be adapted for
the analysis of 2'-Amino-4',5'-dimethoxyacetophenone.

High-Performance Liquid Chromatography (HPLC)
Protocol

 Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

» Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid for improved
peak shape).

e Flow Rate: 1.0 mL/min.
e Injection Volume: 10 pL.
o Detection: UV at 254 nm.

o Sample Preparation: Dissolve a known concentration of the analytical standard in the mobile
phase or a suitable solvent like methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol

¢ Instrumentation: A 400 MHz or higher field NMR spectrometer.

e Solvent: Deuterated chloroform (CDCIs) or dimethyl sulfoxide (DMSO-de).
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o Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of the
deuterated solvent.

» 'H NMR Acquisition: Acquire spectra with a sufficient number of scans to achieve a good
signal-to-noise ratio.

e 13C NMR Acquisition: Acquire proton-decoupled 3C NMR spectra.

Mass Spectrometry (MS) Protocol

e Instrumentation: A mass spectrometer, typically coupled with an HPLC system (LC-MS) or a
direct infusion source.

« lonization Source: Electrospray ionization (ESI) in positive ion mode is generally suitable for
this compound.

e Mass Analyzer: A quadrupole, time-of-flight (TOF), or Orbitrap analyzer.

o Sample Preparation: Prepare a dilute solution of the sample in a solvent compatible with the
ionization source (e.g., methanol or acetonitrile with 0.1% formic acid).

Visualizing Analytical Workflows and Biological
Pathways

To further aid researchers, the following diagrams, generated using the DOT language,
illustrate a typical analytical workflow and the biological signaling pathway in which 2'-Amino-
4' 5'-dimethoxyacetophenone has been implicated.
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Sourcing Quality Control
Supplier C »-| Mass Spectrometry
v v Application
Supplier B > Q- Amino-j:'r,l 53'1_}’(;-111‘;: tﬁ;il;ifgophenone)"% NMR Spectroscopy | Research & Development #-| Drug Development
A A
Supplier A »-| HPLC Analysis

Click to download full resolution via product page
Caption: A typical workflow for sourcing and utilizing an analytical standard.

It has been reported that 2'-Amino-4',5'-dimethoxyacetophenone acts as a topoisomerase
inhibitor and targets the epidermal growth factor receptor (EGFR) signaling pathway.[1] The
following diagram illustrates a simplified representation of this critical cellular pathway.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1268869?utm_src=pdf-body-img
https://www.ottokemi.com/product/coa.aspx?c=D+1115
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

2'-Amino-4',5'-

eIl B dimethoxyacetophenone

Grb2/Shc

Cell Proliferation
& Survival

Click to download full resolution via product page

Caption: Simplified EGFR signaling pathway and the inhibitory role of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. 3',4'-Dimethoxyacetophenone, 98%, COA, Certificate of Analysis, 1131-62-0, D 1115
[ottokemi.com]

 To cite this document: BenchChem. [Sourcing Analytical Standards for 2'-Amino-4',5'-
dimethoxyacetophenone: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1268869#sourcing-analytical-standards-
for-2-amino-4-5-dimethoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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